Cas no 1516505-25-1 (4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride)

• Product Name: 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride
• CAS No: 1516505-25-1
• MF: C₈H₅ClF₄O₂S
• MW: 276.635714292526
• MDL: MFCD24141357
• CID: 5244238
• PubChem ID: 81647362
• Update Time: 2025-06-15

4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-fluoro-2-(trifluoromethyl)-
• 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride

• MDL： MFCD24141357
• Inchi： 1S/C8H5ClF4O2S/c9-16(14,15)4-5-1-2-6(10)3-7(5)8(11,12)13/h1-3H,4H2
• InChI Key： RJHUBGLUUPEBTB-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(F)C=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride

Professional Introduction to 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride (CAS No. 1516505-25-1)

4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1516505-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as key intermediates in the synthesis of various biologically active molecules. The presence of both a fluoro substituent and a trifluoromethyl group in its aromatic ring architecture imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The structural features of 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride make it particularly interesting for medicinal chemists. The fluoro atom, known for its ability to modulate metabolic stability, bioavailability, and binding affinity, is a common element in drug design. In contrast, the trifluoromethyl group enhances lipophilicity and metabolic resistance, which are critical factors in optimizing drug-like properties. These characteristics have led to its exploration in the synthesis of potential inhibitors and modulators for a range of diseases.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that the combination of a fluoro and trifluoromethyl substituent can significantly improve the binding affinity of small molecules to biological targets. For instance, research has shown that such structural motifs are effective in designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The sulfonyl chloride functionality allows for facile coupling with amines, amides, and other nucleophiles, facilitating the synthesis of diverse pharmacophores.

In the realm of drug discovery, 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride has been utilized in the development of novel antimicrobial agents. The fluorine atom's ability to enhance bacterial resistance against degradation has been leveraged to create compounds with prolonged activity. Moreover, the trifluoromethyl group contributes to improved pharmacokinetic profiles by increasing solubility and reducing clearance rates. These attributes have made this compound a focal point in ongoing research aimed at combating multidrug-resistant pathogens.

The compound's utility extends beyond antimicrobial applications. It has been employed in the synthesis of protease inhibitors, which play a vital role in treating viral infections such as HIV and hepatitis C. The sulfonyl chloride moiety serves as an effective leaving group, enabling the formation of covalent bonds with protease active sites. This interaction disrupts viral replication cycles, offering a promising therapeutic strategy. Additionally, recent studies have explored its potential in developing kinase inhibitors for oncology applications.

From a synthetic chemistry perspective, 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride exemplifies the importance of heterocyclic compounds in modern drug design. Its versatility allows chemists to modify its core structure while retaining key pharmacological properties. This adaptability has spurred innovation in synthetic methodologies, leading to more efficient routes for producing complex molecules. Researchers have reported novel catalytic processes that enhance yields and reduce waste, aligning with green chemistry principles.

The impact of this compound on academic research cannot be overstated. It has been featured in numerous publications that explore its role in medicinal chemistry and chemical biology. These studies not only highlight its synthetic utility but also provide insights into its mechanistic behavior within biological systems. Such knowledge is essential for optimizing drug candidates and ensuring their safety and efficacy before clinical translation.

Looking ahead, the future prospects for 4-fluoro-2-(trifluoromethyl)phenylmethanesulfonyl chloride appear promising. With advancements in synthetic techniques and an increasing demand for fluorinated compounds in drug development, its relevance is expected to grow. Collaborative efforts between academia and industry are likely to drive further innovation, uncovering new applications and refining existing ones. As research continues to uncover the full potential of this compound, it will undoubtedly remain a cornerstone in pharmaceutical chemistry.